Cas no 1807100-25-9 (4-Amino-3-bromo-2-(trifluoromethoxy)benzamide)

• Product Name: 4-Amino-3-bromo-2-(trifluoromethoxy)benzamide
• CAS No: 1807100-25-9
• MF: C₈H₆BrF₃N₂O₂
• MW: 299.044651508331
• CID: 4791319
• Update Time: 2025-07-27

4-Amino-3-bromo-2-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-2-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H6BrF3N2O2/c9-5-4(13)2-1-3(7(14)15)6(5)16-8(10,11)12/h1-2H,13H2,(H2,14,15)
• InChI Key： CSPOBQINQJEMAC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(N)=O)=C1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2
• Topological Polar Surface Area: 78.3

Additional information on 4-Amino-3-bromo-2-(trifluoromethoxy)benzamide

4-Amino-3-bromo-2-(trifluoromethoxy)benzamide (CAS No. 1807100-25-9): A Comprehensive Overview

4-Amino-3-bromo-2-(trifluoromethoxy)benzamide (CAS No. 1807100-25-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article aims to provide a detailed and comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent applications in medicinal chemistry and drug development.

Chemical Structure and Physical Properties

4-Amino-3-bromo-2-(trifluoromethoxy)benzamide is a substituted benzamide with a unique combination of functional groups that contribute to its diverse chemical properties. The compound features an amino group (-NH₂) at the 4-position, a bromine atom (-Br) at the 3-position, and a trifluoromethoxy group (-OCF₃) at the 2-position. The presence of these functional groups imparts specific reactivity and biological activity to the molecule.

The molecular formula of 4-Amino-3-bromo-2-(trifluoromethoxy)benzamide is C₉H₆BrF₃N₂O₂, with a molecular weight of approximately 287.04 g/mol. It is typically a white to off-white solid at room temperature, with a melting point ranging from 165°C to 167°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.

Synthesis Methods

The synthesis of 4-Amino-3-bromo-2-(trifluoromethoxy)benzamide can be achieved through several routes, each offering unique advantages and challenges. One common method involves the reaction of 4-amino-3-bromobenzoic acid with trifluoromethylating agents such as triflic anhydride (CF₃SOF₂O). This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

An alternative approach involves the coupling of 4-amino-3-bromobenzoyl chloride with trifluoromethanol in the presence of a base such as triethylamine. This method is particularly useful for large-scale synthesis due to its simplicity and cost-effectiveness.

Biological Activity and Medicinal Chemistry Applications

4-Amino-3-bromo-2-(trifluoromethoxy)benzamide has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have highlighted its activity as an inhibitor of specific enzymes and receptors, making it a promising lead compound for drug development.

In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-Amino-3-bromo-2-(trifluoromethoxy)benzamide exhibits potent inhibitory activity against protein kinases involved in cancer cell proliferation. The compound was found to selectively target these kinases with minimal cytotoxicity towards normal cells, suggesting its potential as an anticancer agent.

Furthermore, investigations into the neuroprotective properties of 4-Amino-3-bromo-2-(trifluoromethoxy)benzamide have shown promising results. In vitro studies using neuronal cell models have indicated that the compound can effectively reduce oxidative stress and prevent neuronal cell death induced by various neurotoxic agents. These findings suggest that 4-Amino-3-bromo-2-(trifluoromethoxy)benzamide may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical data on 4-Amino-3-bromo-2-(trifluoromethoxy)benzamide has led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.

In early-phase clinical trials, the safety profile of 4-Amino-3-bromo-2-(trifluoromethoxy)benzamide has been evaluated, with preliminary results indicating good tolerability and pharmacokinetic properties. These findings are encouraging and support further investigation into its efficacy in larger patient populations.

The future prospects for 4-Amino-3-bromo-2-(trifluoromethoxy)benzamide are bright, with ongoing research aimed at optimizing its chemical structure to enhance its therapeutic potential. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and target specificity of the compound.

Safety Considerations and Handling Guidelines

4-Amino-3-bromo-2-(trifluoromethoxy)benzamide, appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

In case of accidental exposure or spillage, immediate action should be taken to clean up the affected area using appropriate decontamination procedures. If any adverse health effects are observed, medical attention should be sought promptly.